3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95%

• IUPAC Name: 3-(3-fluoro-4-methoxyphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C14H10FNO2/c1-18-14-3-2-10(7-13(14)15)11-4-9(8-16)5-12(17)6-11/h2-7,17H,1H3
• InChI Key: MZDHSBIASTUVOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)C#N)O)F
• Molecular Formula: C14H10FNO2
• DSSTOX Substance ID: DTXSID70684790
• Molecular Weight: 243.23 g/mol
• CAS RN: 1261919-12-3

Description

3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% (3-C5F4M) is a phenolic compound that is widely used in scientific research applications due to its unique properties. 3-C5F4M has a variety of biochemical and physiological effects, as well as advantages and limitations for lab experiments.

Scientific Research Applications

3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% is widely used in scientific research due to its unique properties. It is used as a substrate for the enzymatic analysis of cytochrome P450 enzymes, as well as for the study of drug-metabolism mechanisms. 3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% is also used to study the effects of drugs on the human body, as well as to identify potential drug targets. Additionally, 3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% is used to study the effects of environmental pollutants on the human body.

Mechanism of Action

3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% is a phenolic compound that is metabolized by cytochrome P450 enzymes in the liver. It is converted to a reactive intermediate, which then binds to proteins and other macromolecules in the body, resulting in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of various cytochrome P450 enzymes, resulting in decreased drug metabolism. Additionally, 3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% has been shown to induce oxidative stress in cells, resulting in increased production of reactive oxygen species (ROS). It has also been shown to inhibit the activity of various transcription factors, resulting in altered gene expression. Finally, 3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% has been shown to act as an agonist of the G protein-coupled receptor GPR17, resulting in increased intracellular calcium levels.

Advantages and Limitations for Lab Experiments

3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% has several advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, it is relatively stable and can be stored for extended periods of time. However, 3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% is also toxic and must be handled with care. Additionally, it can interfere with the activity of cytochrome P450 enzymes, which can affect the results of experiments.

Future Directions

There are a number of potential future directions for 3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95%. One potential direction is to further explore its effects on cytochrome P450 enzymes and drug-metabolism mechanisms. Additionally, further studies could be conducted to explore its effects on gene expression and its potential as a therapeutic agent. Finally, further research could be conducted to explore its potential as an environmental pollutant.

Synthesis Methods

3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% can be synthesized by two methods. The first method is a direct reaction between 3-cyano-4-fluorophenol and 4-methoxybenzaldehyde. This reaction is carried out in a two-phase system of ethanol and water, with acetic acid as the catalyst. The second method involves the reaction between 3-cyano-4-fluorophenol and 4-methoxybenzyl alcohol in the presence of a palladium-on-carbon catalyst. This reaction yields a mixture of 3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95% and its isomer, 3-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95%-OH.